Cas no 2137791-20-7 (3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno2,3-d1,2oxazole-4,4-dione)
3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno2,3-d1,2oxazole-4,4-dione Chemical and Physical Properties
Names and Identifiers
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- Thieno[2,3-d]isoxazole, 3-(3-fluoro-4-methoxyphenyl)-2,6a-dihydro-, 4,4-dioxide
- 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno2,3-d1,2oxazole-4,4-dione
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- MDL: MFCD31421096
- Inchi: 1S/C12H10FNO4S/c1-17-9-3-2-7(6-8(9)13)11-12-10(18-14-11)4-5-19(12,15)16/h2-6,10,14H,1H3
- InChI Key: SBLCIGHOTIJCOF-UHFFFAOYSA-N
- SMILES: O1C2C=CS(=O)(=O)C2=C(C2=CC=C(OC)C(F)=C2)N1
3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno2,3-d1,2oxazole-4,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-315657-1g |
3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno[2,3-d][1,2]oxazole-4,4-dione |
2137791-20-7 | 91% | 1g |
$0.0 | 2023-09-05 | |
| Enamine | EN300-315657-1.0g |
3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno[2,3-d][1,2]oxazole-4,4-dione |
2137791-20-7 | 91% | 1.0g |
$0.0 | 2023-02-24 |
3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno2,3-d1,2oxazole-4,4-dione Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4lambda6-thieno2,3-d1,2oxazole-4,4-dione
3-(3-Fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione (CAS No. 2137791-20-7): A Comprehensive Overview
3-(3-Fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione, also known by its CAS number 2137791-20-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thieno[2,3-d]oxazoles, which are characterized by a fused thiophene and oxazole ring system. The presence of a fluorine and methoxy substituent on the phenyl ring further enhances its pharmacological properties.
The chemical structure of 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione is particularly noteworthy for its potential in drug discovery and development. The thieno[2,3-d]oxazole scaffold has been extensively studied for its biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the fluorine and methoxy groups on the phenyl ring not only improves the compound's lipophilicity but also enhances its binding affinity to specific biological targets.
Recent studies have highlighted the potential of 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione has shown significant antiviral activity against several viral strains. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of influenza A virus and herpes simplex virus (HSV). The mechanism of action involves blocking viral entry into host cells and interfering with viral replication processes.
The anticancer potential of 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer drugs.
The pharmacokinetic properties of 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione have been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties are crucial for ensuring sustained therapeutic effects and reducing the frequency of dosing.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione. Early results from Phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, 3-(3-fluoro-4-methoxyphenyl)-2H,6aH-4λ6-thieno[2,3-d][1,2]oxazole-4,4-dione (CAS No. 2137791-20-7) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and multifaceted biological activities. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.
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